Cas no 121444-20-0 (Benzenamine, 5-(methylsulfonyl)-2-nitro-)

• Product Name: Benzenamine, 5-(methylsulfonyl)-2-nitro-
• CAS No: 121444-20-0
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 1212719
• PubChem ID: 23279175
• Update Time: 2025-04-20

Benzenamine, 5-(methylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-(methylsulfonyl)-2-nitro-
• 5-(methylsulfonyl)-2-nitroaniline
• 5-(methylsulfonyl)-2-nitrobenzenamine
• 121444-20-0
• SCHEMBL899409
• DB-332721

• Inchi： 1S/C7H8N2O4S/c1-14(12,13)5-2-3-7(9(10)11)6(8)4-5/h2-4H,8H2,1H3
• InChI Key： YVBMHKGMMKSOTN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)N)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 216.02047791g/mol
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų